2-Nitro-1-(2-trifluoromethoxyphenyl)ethanone
Overview
Description
2-nitro-1-(2-trifluoromethoxyphenyl)ethanone is ethanone substituted at C-1 by a (2-trifluoromethoxyphenyl group and at C-2 by a nitro group. It is a C-nitro compound and an organofluorine compound.
Scientific Research Applications
Photochemical Reactions
A study by Gáplovský et al. (2005) explored the photochemical reaction mechanisms of 2-nitrobenzyl compounds, a category related to 2-Nitro-1-(2-trifluoromethoxyphenyl)ethanone. Their research revealed that irradiation of these compounds in various solvents leads to the formation of nitroso compounds with considerable quantum yields. This process involves proton transfer and potential energy surfaces for these reactions were mapped, highlighting the relevance in photochemical applications (Gáplovský et al., 2005).
Synthesis of Chalcone Analogues
Curti et al. (2007) described a method for synthesizing α,β-unsaturated ketones as chalcone analogues through a specific reaction mechanism. The research involved the use of 2-nitropropane anion and alpha-bromoketones derived from nitrobenzene, which is structurally related to 2-Nitro-1-(2-trifluoromethoxyphenyl)ethanone. This method demonstrates the compound's utility in synthesizing a wide range of chalcone analogues, which are significant in various chemical applications (Curti et al., 2007).
Solid-Liquid Phase Equilibrium Research
Li et al. (2019) conducted a study on the ternary phase equilibrium for 1-(3-nitrophenyl)ethanone and 1-(4-nitrophenyl)ethanone in different solvents. This research is relevant as it provides insights into the phase behavior of compounds similar to 2-Nitro-1-(2-trifluoromethoxyphenyl)ethanone, thus aiding in understanding its solubility and separation properties in various mediums (Li et al., 2019).
Molecular Electronic Device Application
Chen et al. (1999) explored the use of a molecule containing a nitroamine redox center in an electronic device. Although the specific compound used was different, this study highlights the potential application of nitro-containing compounds, such as 2-Nitro-1-(2-trifluoromethoxyphenyl)ethanone, in the field of molecular electronics. The findings suggest significant on-off ratios and negative differential resistance, indicating its potential in electronic device applications (Chen et al., 1999).
properties
Product Name |
2-Nitro-1-(2-trifluoromethoxyphenyl)ethanone |
|---|---|
Molecular Formula |
C9H6F3NO4 |
Molecular Weight |
249.14 g/mol |
IUPAC Name |
2-nitro-1-[2-(trifluoromethoxy)phenyl]ethanone |
InChI |
InChI=1S/C9H6F3NO4/c10-9(11,12)17-8-4-2-1-3-6(8)7(14)5-13(15)16/h1-4H,5H2 |
InChI Key |
YATRFQSUJUXJHD-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C(=O)C[N+](=O)[O-])OC(F)(F)F |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C[N+](=O)[O-])OC(F)(F)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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